N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5

• Molecular Formula: C42H57ClN2O7
• Molecular Weight: 737.4 g/mol
• IUPAC Name: 2-[2-[2-[2-[(1E,3E,5Z)-5-[3,3-dimethyl-1-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyl]indol-2-ylidene]penta-1,3-dienyl]-3,3-dimethylindol-1-ium-1-yl]ethoxy]ethoxy]ethanol;chloride
• InChI: InChI=1S/C42H57N2O7.ClH/c1-6-23-46-27-31-50-33-34-51-32-29-48-25-21-44-38-17-13-11-15-36(38)42(4,5)40(44)19-9-7-8-18-39-41(2,3)35-14-10-12-16-37(35)43(39)20-24-47-28-30-49-26-22-45;/h1,7-19,45H,20-34H2,2-5H3;1H/q+1;/p-1
• InChI Key: MXPPWWDNHJQAKX-UHFFFAOYSA-M
• Isomeric SMILES: CC1(C2=CC=CC=C2[N+](=C1/C=C/C=C/C=C\3/C(C4=CC=CC=C4N3CCOCCOCCOCCOCC#C)(C)C)CCOCCOCCO)C.[Cl-]
• Canonical SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCOCCOCCOCCOCC#C)(C)C)CCOCCOCCO)C.[Cl-]

Description

N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy5 is a compound that combines polyethylene glycol (PEG) chains with a Cy5 dye. This compound is often used in biochemical and medical research due to its fluorescent properties, which make it useful for imaging and tracking biological processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy5 typically involves the following steps:

PEGylation: The attachment of PEG chains to the core molecule. This can be achieved through various chemical reactions, such as esterification or amidation.

Propargylation: Introduction of a propargyl group to the PEG chain, often using propargyl bromide in the presence of a base.

Cy5 Conjugation: The final step involves attaching the Cy5 dye to the PEGylated molecule. This can be done through click chemistry, where the alkyne group of the propargyl-PEG reacts with an azide-functionalized Cy5 dye.

Industrial Production Methods

Industrial production of this compound would involve scaling up the synthetic routes mentioned above, ensuring high purity and yield. This might include:

Optimization of reaction conditions: Temperature, solvent, and catalyst optimization.

Purification processes: Techniques such as chromatography and crystallization to obtain a pure product.

Chemical Reactions Analysis

Types of Reactions

N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy5 can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form aldehydes or carboxylic acids.

Reduction: Reduction of any carbonyl groups present in the molecule.

Substitution: The propargyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl groups would yield aldehydes or carboxylic acids.

Scientific Research Applications

N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy5 has a wide range of applications in scientific research:

Chemistry: Used as a fluorescent probe in various chemical assays.

Biology: Employed in imaging techniques to track cellular processes.

Medicine: Utilized in diagnostic imaging and targeted drug delivery.

Industry: Applied in the development of biosensors and other analytical tools.

Mechanism of Action

The mechanism by which N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy5 exerts its effects is primarily through its fluorescent properties. The Cy5 dye absorbs light at a specific wavelength and emits light at a longer wavelength, allowing for visualization of the compound in biological systems. The PEG chains enhance solubility and biocompatibility, while the propargyl group allows for further functionalization.

Comparison with Similar Compounds

Similar Compounds

N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy3: Similar structure but with a Cy3 dye, which has different fluorescent properties.

N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-FITC: Uses fluorescein isothiocyanate (FITC) instead of Cy5, offering different excitation and emission wavelengths.

Uniqueness

N-(hydroxy-PEG2)-N’-(propargyl-PEG4)-Cy5 is unique due to its specific combination of PEG chains, propargyl group, and Cy5 dye, which provides a balance of solubility, functionalization potential, and fluorescent properties.